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Compound of Interest

Compound Name: Dipropofol-d32

Cat. No.: B12414658

Get Quote

Immediate Action Summary
If you are currently dealing with a spill or immediate disposal requirement:

Do NOT flush down the drain.[1] Dipropofol-d32 is a phenolic compound with high aquatic

toxicity potential.

Isolate: If solid/powder, cover to prevent dust. If liquid (solvent solution), absorb with

vermiculite or polypropylene pads.

Label: Mark as "Hazardous Waste - Toxic (Phenolic Compound)."

Segregate: Keep separate from oxidizers and strong acids.

Chemical Identity & Hazard Profiling
To dispose of this material correctly, we must first validate its chemical nature. As a Senior

Application Scientist, I categorize Dipropofol-d32 not merely as "waste," but as a high-value

stable isotope standard that transforms into a specific class of chemical hazard upon expiration

or disposal.
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Dipropofol-d32 is the fully deuterated form of the propofol dimer (3,3',5,5'-tetraisopropyl-4,4'-

biphenyldiol). It is typically used as an Internal Standard (IS) for quantifying impurities in

Propofol via LC-MS/MS.

Property Specification Disposal Implication

Chemical Structure Deuterated Biphenyldiol Dimer

Phenolic Waste: Requires

high-temperature incineration

to destroy the aromatic ring

structure.

Isotopic Status
Stable Isotope (

H)

Non-Radioactive: Do NOT use

radioactive waste streams.

Treat as standard chemical

waste.

Physical State Solid (Powder) or Solution

Segregation: Solids must be

"lab-packed"; solutions go to

"Organic Solvents" waste.

Toxicity Profile Phenol Derivative

Aquatic Hazard: Strict

prohibition against sink

disposal (EPA compliance).

Expert Insight: Many researchers confuse Dipropofol (the dimer impurity) with Propofol (the

anesthetic monomer). While Propofol disposal in clinics involves "controlled substance"

protocols (witnessing/blue bins), Dipropofol-d32 in a research setting is a chemical standard. It

is unregulated by the DEA (unlike the parent drug in some contexts) but strictly regulated by the

EPA as toxic chemical waste [1].

Regulatory Framework (RCRA & EPA)[2]
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In the United States, this compound falls under the Resource Conservation and Recovery Act

(RCRA). While Dipropofol is not explicitly "P-listed" or "U-listed" by specific CAS number, it

defaults to a hazardous waste classification based on its chemical characteristics

(toxicity/phenolic nature).

Waste Code Assignment:

If the waste is a solvent solution (e.g., in Methanol): Assign codes for the solvent (e.g.,

F003 for ignitable solvents).

If pure substance: Assign Toxic characteristic if applicable, or manage as Non-Regulated

Chemical Waste destined for incineration (the industry best practice for phenols).

Step-by-Step Disposal Protocol
This protocol ensures compliance with Good Laboratory Practice (GLP) and environmental

safety.

Scenario A: Disposing of Expired/Unused Pure Standard (Solid)
Containerization: Keep the substance in its original amber glass vial if possible. Ensure the

cap is tight.

Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (Ziploc

type) to contain any potential leakage.

Lab Packing: Place the bagged vial into your laboratory's Solid Hazardous Waste drum or

box.

Note: Do not bulk-dump loose powder into a drum. The "Lab Pack" method (small

containers inside a larger drum with absorbent) is required.

Labeling: Affix a hazardous waste tag reading:

Contents: "Dipropofol-d32, Solid."

Hazards: "Toxic, Irritant."
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Scenario B: Disposing of Experimental Solutions (Liquid)
Solvent Compatibility: Dipropofol-d32 is usually dissolved in Methanol or Acetonitrile.

Bulking: Pour the solution into the laboratory's Organic Solvent Waste carboy (Red Can).

Critical: Ensure the waste stream is compatible. Do NOT mix with oxidizers (e.g., Nitric

Acid waste) as phenols can react violently with strong oxidizers.

Rinsing: Rinse the empty vial 3x with a compatible solvent (acetone/methanol). Pour rinsate

into the waste carboy.

Vial Disposal: Defaced/rinsed vials can usually be placed in the Broken Glass/Sharps

container (check local EHS rules).

Scenario C: Spill Cleanup
PPE: Wear Nitrile gloves, safety glasses, and a lab coat.

Containment:

Solid: Cover with a wet paper towel to prevent dust generation, then wipe up.

Liquid: Cover with vermiculite or absorbent pads.

Disposal: Place all contaminated cleaning materials into a heavy-duty plastic bag. Label as

"Hazardous Waste Debris (Phenol Contamination)".

Workflow Visualization
The following diagram illustrates the decision logic for disposing of Dipropofol-d32, ensuring

the material ends up in the correct waste stream (Incineration) rather than the sewer or trash.
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Figure 1: Decision matrix for Dipropofol-d32 disposal based on physical state.

Decontamination & Glassware
Because Dipropofol-d32 is lipophilic (fat-loving) and adheres to glass, simple water washing is

insufficient and results in drain contamination.
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Primary Wash: Rinse glassware with a solvent (Acetone, Methanol, or Ethanol). Collect this

rinse in the Organic Waste container.

Secondary Wash: Wash with warm soapy water (Alconox or similar). This water can go down

the drain only after the solvent rinse has removed the bulk chemical.

Validation: For trace analysis labs, run a solvent blank on the cleaned glassware to ensure

no "carryover" peaks appear in future Mass Spec runs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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